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Compound of Interest

Compound Name:
ethyl (3R)-4-cyano-3-

hydroxybutanoate

Cat. No.: B043060 Get Quote

Technical Support Center: Ethyl (3R)-4-cyano-3-
hydroxybutanoate
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Ethyl (3R)-4-cyano-3-hydroxybutanoate (CAS

No: 143530-98-9).

Disclaimer: A comprehensive, publicly available Safety Data Sheet (SDS) for this specific

compound is not readily available. The information provided below is synthesized from supplier

data and general principles of laboratory safety for handling chemicals with similar functional

groups (nitriles, esters, alcohols). Always perform a thorough risk assessment before starting

any experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl (3R)-4-cyano-3-hydroxybutanoate?

A1: Based on its chemical structure, the primary hazards are expected to be:

Toxicity: The presence of a nitrile group (-CN) suggests potential toxicity if ingested, inhaled,

or absorbed through the skin. Nitriles can release hydrogen cyanide, a highly toxic gas,

under acidic conditions or upon combustion.
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Irritation: It may cause irritation to the skin, eyes, and respiratory tract.

Reactivity: It may be incompatible with strong oxidizing agents and strong acids.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: Always wear the following PPE:

Gloves: Nitrile or neoprene gloves are recommended.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If there is a risk of generating dust or aerosols, a respirator may be necessary based

on your risk assessment.

Q3: How should I properly store Ethyl (3R)-4-cyano-3-hydroxybutanoate?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials such as strong acids and oxidizing agents.

Q4: What is the appropriate fire-fighting response for this chemical?

A4: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish a

fire. Be aware that combustion may produce toxic fumes, including nitrogen oxides and

hydrogen cyanide. Firefighters should wear self-contained breathing apparatus (SCBA).
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Problem / Scenario Probable Cause Solution

Accidental Skin Contact
Direct exposure to the

chemical.

1. Immediately flush the

affected skin with plenty of

water for at least 15 minutes.

2. Remove contaminated

clothing. 3. Seek medical

attention if irritation persists.

Accidental Eye Contact Splash or aerosol exposure.

1. Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally. 2.

Remove contact lenses if

present and easy to do. 3.

Seek immediate medical

attention.

Inhalation of Vapors/Dust
Inadequate ventilation or

handling outside a fume hood.

1. Move the affected person to

fresh air. 2. If breathing is

difficult, provide oxygen. 3.

Seek immediate medical

attention.

Small Spill (<50 mL)
Accidental mishandling during

transfer or reaction setup.

1. Alert others in the area. 2.

Wearing appropriate PPE,

absorb the spill with an inert

material (e.g., vermiculite,

sand). 3. Collect the absorbed

material into a sealed

container for proper disposal.

4. Clean the spill area with a

suitable solvent and then with

soap and water.

Large Spill (>50 mL) Major container failure or

mishandling.

1. Evacuate the immediate

area. 2. Alert your institution's

emergency response team. 3.

Do not attempt to clean it up
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without specialized training

and equipment.

Physicochemical and Safety Data
The following table summarizes available data for Ethyl (3R)-4-cyano-3-hydroxybutanoate.

Property Value Source

Molecular Formula C₆H₉NO₃ Chemical Supplier Data

Molecular Weight 143.14 g/mol Chemical Supplier Data

Appearance
Colorless to light yellow oil or

liquid
Chemical Supplier Data

Boiling Point ~135-140 °C at 0.5 mmHg Chemical Supplier Data

GHS Pictograms

Acute Toxicity, Oral (Category

4)Skin Irritation (Category

2)Eye Irritation (Category 2A)

Inferred from supplier

information

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.

Inferred from supplier

information

Precautionary Statements

P264, P270, P280,

P301+P312, P302+P352,

P305+P351+P338,

P332+P313, P337+P313,

P501

Inferred from supplier

information

Experimental Protocols
Protocol 1: Weighing and Dispensing Ethyl (3R)-4-
cyano-3-hydroxybutanoate

Preparation: Ensure the chemical fume hood is operational. Gather all necessary materials:

the chemical container, a secondary container, spatula, and weighing paper/boat.
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Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety

goggles, and nitrile gloves.

Procedure: a. Perform all operations inside the chemical fume hood. b. Place the weighing

boat on the analytical balance and tare it. c. Carefully open the container of Ethyl (3R)-4-
cyano-3-hydroxybutanoate. d. Using a clean pipette or spatula, transfer the desired

amount of the liquid to the weighing boat. e. Securely close the primary container. f. Record

the weight and proceed with your experiment.

Cleanup: Clean the spatula and any contaminated surfaces. Dispose of the weighing boat

and any contaminated materials in the designated chemical waste container.

Protocol 2: Waste Disposal
Segregation: Do not mix waste containing Ethyl (3R)-4-cyano-3-hydroxybutanoate with

other waste streams unless permitted by your institution's EHS guidelines.

Containerization: Collect all waste (unused chemical, contaminated materials) in a clearly

labeled, sealed, and appropriate waste container. The label should include the chemical

name and associated hazards.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department. Do not pour this chemical down the drain.
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Initial Assessment

Small Spill (<50 mL) Large Spill (>50 mL)

Spill Occurs

Assess Spill Size

Alert Others in Area

Small

Evacuate Immediate Area

Large

Don Appropriate PPE

Absorb with Inert Material

Collect into Waste Container

Clean Spill Area

Alert EHS / Emergency Response

Isolate the Area
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Handling Ethyl (3R)-4-cyano-3-hydroxybutanoate

Is a Fume Hood Available?

Proceed with Work in Fume Hood

Yes

STOP. Do Not Proceed Without Proper Ventilation.

No

Do You Have Required PPE? 
(Goggles, Gloves, Lab Coat)

Obtain Correct PPE

No

Proceed with Experiment

Yes

Click to download full resolution via product page

To cite this document: BenchChem. [handling and safety precautions for ethyl (3R)-4-cyano-
3-hydroxybutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043060#handling-and-safety-precautions-for-ethyl-
3r-4-cyano-3-hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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